4-[5-methyl-4-(4-propylphenoxy)-1H-pyrazol-3-yl]-1,3-benzenediol

• IUPAC Name: 4-[5-methyl-4-(4-propylphenoxy)-1H-pyrazol-3-yl]benzene-1,3-diol
• InChI: InChI=1S/C19H20N2O3/c1-3-4-13-5-8-15(9-6-13)24-19-12(2)20-21-18(19)16-10-7-14(22)11-17(16)23/h5-11,22-23H,3-4H2,1-2H3,(H,20,21)
• InChI Key: DBBMCLQNGNTUGK-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)OC2=C(NN=C2C3=C(C=C(C=C3)O)O)C
• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol

Description

4-[5-methyl-4-(4-propylphenoxy)-1H-pyrazol-3-yl]-1,3-benzenediol is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various fields of research. This compound, also known as PDP, has been found to have a wide range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The exact mechanism of action of 4-[5-methyl-4-(4-propylphenoxy)-1H-pyrazol-3-yl]-1,3-benzenediol is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cell growth and proliferation. 4-[5-methyl-4-(4-propylphenoxy)-1H-pyrazol-3-yl]-1,3-benzenediol has been shown to inhibit the activity of several enzymes, including AKT and ERK, which are involved in cell survival and proliferation.
Biochemical and physiological effects:
4-[5-methyl-4-(4-propylphenoxy)-1H-pyrazol-3-yl]-1,3-benzenediol has been found to have a wide range of biochemical and physiological effects, including anti-tumor, anti-inflammatory, and neuroprotective effects. 4-[5-methyl-4-(4-propylphenoxy)-1H-pyrazol-3-yl]-1,3-benzenediol has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[5-methyl-4-(4-propylphenoxy)-1H-pyrazol-3-yl]-1,3-benzenediol in lab experiments is its potent anti-tumor activity, which makes it a promising candidate for cancer research. However, one limitation of using 4-[5-methyl-4-(4-propylphenoxy)-1H-pyrazol-3-yl]-1,3-benzenediol is its relatively low solubility in water, which may make it difficult to work with in certain experimental conditions.

Future Directions

There are several future directions for research on 4-[5-methyl-4-(4-propylphenoxy)-1H-pyrazol-3-yl]-1,3-benzenediol, including further investigation of its anti-tumor activity and potential applications in the treatment of various neurological disorders. Additionally, there is potential for the development of novel derivatives of 4-[5-methyl-4-(4-propylphenoxy)-1H-pyrazol-3-yl]-1,3-benzenediol with improved solubility and bioavailability.

Synthesis Methods

The synthesis of 4-[5-methyl-4-(4-propylphenoxy)-1H-pyrazol-3-yl]-1,3-benzenediol involves several steps, including the reaction of 4-bromo-2-methylphenol with 4-propylphenol, followed by the reaction of the resulting compound with 3,5-dimethylpyrazole. The final product is obtained through a series of purification steps, including column chromatography and recrystallization.

Scientific Research Applications

4-[5-methyl-4-(4-propylphenoxy)-1H-pyrazol-3-yl]-1,3-benzenediol has been studied extensively in the field of cancer research, where it has been found to have potent anti-tumor activity. In one study, 4-[5-methyl-4-(4-propylphenoxy)-1H-pyrazol-3-yl]-1,3-benzenediol was shown to inhibit the growth of breast cancer cells by inducing cell cycle arrest and apoptosis. Additionally, 4-[5-methyl-4-(4-propylphenoxy)-1H-pyrazol-3-yl]-1,3-benzenediol has been found to have anti-inflammatory and neuroprotective effects, making it a potential candidate for the treatment of various neurological disorders.